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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural elucidation of methyl
octadec-9-ynoate, a long-chain fatty acid methyl ester of significant interest in various
research domains. This document outlines the key analytical techniques and experimental
protocols employed to confirm its molecular structure. Spectroscopic data from Nuclear
Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy are
presented in detailed tables. Furthermore, this guide includes diagrammatic representations of
the elucidation workflow and the molecular structure to facilitate a deeper understanding.

Introduction

Methyl octadec-9-ynoate is a monounsaturated fatty acid methyl ester with a carbon-carbon
triple bond at the ninth position. Its structural formula is C19H3402, and it has a molecular
weight of 294.5 g/mol .[1] The precise determination of its chemical structure is paramount for
its application in research and development, particularly in fields such as organic synthesis,
biochemistry, and drug discovery. This guide details the methodologies and data interpretation
integral to the structural confirmation of this molecule.

Physicochemical Properties
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A summary of the key physicochemical properties of methyl octadec-9-ynoate is provided in
the table below.

Property Value Source

Molecular Formula C19H3402 PubChem[1]

Molecular Weight 294.5 g/mol PubChem[1]

IUPAC Name methyl octadec-9-ynoate PubChem[1]

CAS Number 1120-32-7 PubChem[1]
Synthesis

While a specific, detailed experimental protocol for the synthesis of methyl octadec-9-ynoate
is not readily available in the cited literature, a general and widely applicable method involves
the esterification of octadec-9-ynoic acid.

General Experimental Protocol: Esterification of
Octadec-9-ynoic Acid

Materials:

Octadec-9-ynoic acid

e Methanol (anhydrous)

 Sulfuric acid (concentrated) or other suitable acid catalyst

e Sodium bicarbonate (saturated solution)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvent for extraction (e.g., diethyl ether or hexane)

¢ Round-bottom flask
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o Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve octadec-9-ynoic acid in an excess of anhydrous methanol.
o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

o Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
» Remove the excess methanol using a rotary evaporator.

 Dissolve the residue in an organic solvent such as diethyl ether and transfer it to a
separatory funnel.

» Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude methyl octadec-9-ynoate.

e The crude product may be purified by column chromatography on silica gel if necessary.

Structural Elucidation Workflow

The structural confirmation of methyl octadec-9-ynoate is achieved through a combination of
spectroscopic techniques. The logical workflow for this process is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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